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Introduction

Tanshinones, a group of lipophilic diterpenoids isolated from the dried roots of Salvia
miltiorrhiza (Danshen), have garnered significant attention for their diverse pharmacological
activities, including cardiovascular protection and anticancer effects. Recent studies have
highlighted their potential in modulating cellular metabolism, making them valuable tools for
metabolic engineering research. These compounds, particularly Tanshinone 1A (Tan 11A), have
been shown to influence key metabolic pathways such as glycolysis and oxidative
phosphorylation, primarily through the regulation of signaling cascades like PI3K/Akt/mTOR.

This document provides detailed application notes and experimental protocols for researchers
interested in utilizing Tanshinones to manipulate and study cellular metabolism. While the term
"Tanegoside" is not prevalent in scientific literature, it is likely that inquiries for it relate to the
well-documented Tanshinones from Salvia miltiorrhiza.

Data Presentation: Quantitative Effects of
Tanshinones on Metabolism

The following tables summarize the quantitative data from various studies on the effects of
Tanshinones on metabolic processes.
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Table 1: Enhancement of Tanshinone Production through Metabolic Engineering in Salvia
miltiorrhiza Hairy Roots

Tanshinone
Transgenic Overexpresse Production Fold Increase
. Reference
Line d Gene(s) (mglg dry vs. Control
weight)
Control - 0.475 - [1]
SMHMGR +
HG9 2.727 4.74 [1]
SMGGPPS

SmHMGR: 3-hydroxy-3-methylglutaryl CoA reductase; SmGGPPS: geranylgeranyl diphosphate
synthase.

Table 2: Effects of Tanshinone IIA on Metabolic Parameters in Cancer Cell Lines
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BENCHE

Cell Line Treatment Parameter Result Reference
Non-small cell
Tan IIA (5.45 uM Markedly
lung cancer ATP Level [2]
& 5.78 UM I1C50) decreased
(A549 & H292)
Markedly
Glucose Uptake [2]
decreased
Lactate Markedly 2l
Production decreased
Gastric cancer
Tan 1A Glucose Uptake Reduced [3]
(MGC803)
Lactate
] Reduced [3]
Production
ATP Synthesis Reduced [3]
] Cryptotanshinon
Ovarian Cancer Glucose Uptake Decreased [4]

e
Lactate

) Decreased [4]
Production
ATP Generation Suppressed [4]

Signaling Pathways Modulated by Tanshinones

Tanshinones exert their effects on cellular metabolism by modulating key signaling pathways.
The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and metabolism
and is frequently targeted by Tanshinone IIA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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